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Compound of Interest

Compound Name: AH 7563

cat. No.: B162112

Technical Guide: AH 7563

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on AH 7563. It is
important to note that AH 7563 is categorized as an analytical reference standard, and
extensive research on its physiological and toxicological properties has not been publicly
documented.[1]

Core Compound Information

AH 7563 is identified as an opioid based on its structural characteristics.[1] However, detailed
pharmacological and toxicological data are not available.

Property Value Source

CAS Number 63886-94-2 Cayman Chemical[1]

Molecular Formula C16H24N20 Cayman Chemical[1]

Molecular Weight 260.4 g/mol Cayman Chemical[1]
N-[[1-

Formal Name (dimethylamino)cyclohexyllmet ~ Cayman Chemical[1]

hyl]-benzamide

Potential Sighaling Pathway
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Given that AH 7563 is structurally categorized as an opioid, it is hypothesized to interact with
opioid receptors, such as the mu-opioid receptor (MOR), kappa-opioid receptor (KOR), or
delta-opioid receptor (DOR). These are G protein-coupled receptors (GPCRS) that, upon
activation, initiate a cascade of intracellular signaling events.

A generalized signaling pathway for opioid receptor activation is depicted below. It is crucial to
understand that this is a representative pathway, and the specific interactions and downstream
effects of AH 7563 have not been experimentally determined.
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Generalized Opioid Receptor Signaling Pathway.

Experimental Protocols

Due to the limited publicly available research on AH 7563, detailed experimental protocols for
this specific compound are not available. Research on analogous compounds, such as AH-
7921, has involved methodologies that could potentially be adapted for the study of AH 7563.
These include:

« In Vitro Receptor Binding Assays: To determine the binding affinity and selectivity of the
compound for various opioid receptors.

e Functional Assays: To measure the functional activity of the compound at the receptor, such
as GTPyS binding assays or CAMP accumulation assays.
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 In Vivo Behavioral Assays: In animal models to assess analgesic effects, sedative properties,
and potential for abuse.

o Metabolic Stability Assays: Using liver microsomes or hepatocytes to determine the
metabolic fate of the compound.[2]

It is imperative that any research involving AH 7563 be conducted in compliance with all
applicable laws and regulations, and with appropriate safety measures in place, given its
classification as a novel synthetic opioid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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